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Compound of Interest

Compound Name: Cyanazine-d5

Cat. No.: B562985

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and purity
assessment of Cyanazine-d5 analytical standards. Cyanazine-d5, a deuterated analog of the
triazine herbicide Cyanazine, serves as a critical internal standard for quantitative analysis in
various matrices, including environmental and biological samples. Its accurate characterization
is paramount for reliable and reproducible analytical results.

Commercial Availability

Cyanazine-d5 is available from several reputable suppliers of analytical reference materials.
These standards are typically offered as neat materials or in solution at specified
concentrations. Researchers should always request a Certificate of Analysis (CoA) for the
specific lot they purchase to obtain the most accurate and detailed information.

Key Commercial Suppliers:
e LGC Standards
e HPC Standards

e MedchemExpress
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Achemtek

CDN Isotopes

Santa Cruz Biotechnology

Purity of Cyanazine-d5 Analytical Standards

The purity of a Cyanazine-d5 analytical standard is a critical parameter and is typically
assessed and reported for both its chemical and isotopic purity.

o Chemical Purity: This refers to the percentage of the material that is Cyanazine-d5,
exclusive of any chemical impurities or residual solvents. It is commonly determined by
chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography (GC), often coupled with mass spectrometry (MS).

* |sotopic Purity: This specifies the percentage of the deuterated compound that contains the
desired number of deuterium atoms (five in the case of Cyanazine-d>5). It is a measure of
the extent of deuterium incorporation and the absence of unlabeled or lesser-deuterated
species. Isotopic purity is typically determined by mass spectrometry.

The table below summarizes typical purity specifications for commercially available Cyanazine-
d5 analytical standards, based on information from various suppliers. It is important to note that
lot-specific values should always be obtained from the supplier's Certificate of Analysis.
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Supplier Product Chemical Isotopic Purity e
otes
(Example) Format Purity (atom % D)

Solution (100 )
Purity stated as

Achemtek pg/mLin >98%][1] Not specified
"98+%"[1].
Methanol)
CDN Isotopes Neat Solid Not specified 99 atom % D[2]
Neat Solid or N N CoA must be
LGC Standards ) Lot-specific Lot-specific
Solution requested[3].
MedchemExpres ) - - CoA must be
Neat Solid Lot-specific Lot-specific
S requested[4].

_ Described as
Solution (100

] ] ) N "High-Purity
HPC Standards pg/mLin High-purity Not specified
Reference
Acetone) )
Materials".

Experimental Protocols for Purity Assessment

The determination of the chemical and isotopic purity of Cyanazine-d5 analytical standards
involves rigorous analytical methodologies. Below are detailed, representative protocols for the
analysis of Cyanazine-d5 using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quality Control Workflow for Cyanazine-d5 Analytical
Standard

The following diagram illustrates a typical workflow for the quality control and certification of a
Cyanazine-d5 analytical standard.
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Caption: Quality control workflow for Cyanazine-d5.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Chemical Purity and Identity

GC-MS is a robust technique for assessing the purity of volatile and semi-volatile compounds
like Cyanazine.

Methodology:

¢ Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., single
quadrupole or ion trap).

e Column: A non-polar or medium-polarity capillary column, such as a 30 m x 0.25 mm ID x
0.25 pm film thickness 5% phenyl-methylpolysiloxane column.

e Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).
e Inlet: Splitless injection at 250 °C.
e Oven Program:

o Initial temperature: 100 °C, hold for 1 minute.

o Ramp: 15 °C/min to 280 °C.
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o Hold: 5 minutes at 280 °C.

e Mass Spectrometer:
o lonization Mode: Electron lonization (El) at 70 eV.

o Acquisition Mode: Full scan (e.g., m/z 50-350) for identity confirmation and purity
assessment against potential impurities. Selected lon Monitoring (SIM) can be used for
enhanced sensitivity.

o Sample Preparation: The Cyanazine-d5 standard is accurately weighed and dissolved in a
high-purity solvent such as ethyl acetate or acetone to a known concentration (e.g., 100

pg/mL).

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) for Chemical and Isotopic Purity

LC-MS/MS is a highly sensitive and selective technique for the analysis of non-volatile
compounds and is particularly well-suited for determining isotopic purity.

Methodology:

¢ Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole
mass spectrometer.

e Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm ID, 3 um patrticle size).
e Mobile Phase:

o A: Water with 0.1% formic acid or 5 mM ammonium acetate.

o B: Methanol or acetonitrile with 0.1% formic acid.

o Gradient: A typical gradient would be from 10% B to 95% B over 10 minutes, followed by a
hold and re-equilibration.

e Flow Rate: 0.3 mL/min.
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* Injection Volume: 5 pL.
e Mass Spectrometer:
o lonization Mode: Electrospray lonization (ESI), positive ion mode.

o Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for the highest selectivity
and sensitivity.

» For Chemical Purity: A transition specific to Cyanazine-d5 is monitored (e.g., m/z 246.1
->174.1). The absence of peaks at the retention time of potential impurities is verified.

» For Isotopic Purity: The MRM transitions for unlabeled Cyanazine (m/z 241.1 -> 169.1)
and lesser-deuterated species are monitored alongside the d5-labeled compound. The
relative responses are used to calculate the isotopic purity.

o Sample Preparation: The Cyanazine-d5 standard is accurately weighed and dissolved in a
suitable solvent (e.g., methanol or acetonitrile) to a concentration appropriate for LC-MS/MS
analysis (e.g., 1 pg/mL).

Signaling Pathway for LC-MS/MS Analysis

The following diagram illustrates the logical flow of the LC-MS/MS analysis for purity
assessment.
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Caption: LC-MS/MS analysis workflow.
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Conclusion

The selection and use of a high-purity Cyanazine-d5 analytical standard are fundamental for
the accuracy of analytical data in research and regulated environments. Researchers should
source these standards from reputable suppliers and always refer to the lot-specific Certificate
of Analysis. The experimental protocols outlined in this guide provide a framework for the
robust analytical characterization of these essential reference materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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